Cas no 1881659-80-8 (1-(2-ethoxyethyl)-3-(2-fluoroethyl)thiourea)

• Product Name: 1-(2-ethoxyethyl)-3-(2-fluoroethyl)thiourea
• CAS No: 1881659-80-8
• MF: C₇H₁₅FN₂OS
• MW: 194.270203828812
• CID: 6414743
• PubChem ID: 165607736
• Update Time: 2025-06-09

1-(2-ethoxyethyl)-3-(2-fluoroethyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyethyl)-3-(2-fluoroethyl)thiourea
• 1881659-80-8
• EN300-1274853

• Inchi： 1S/C7H15FN2OS/c1-2-11-6-5-10-7(12)9-4-3-8/h2-6H2,1H3,(H2,9,10,12)
• InChI Key： LUQBGRLYYLIYKT-UHFFFAOYSA-N
• SMILES： S=C(NCCF)NCCOCC

Computed Properties

• Exact Mass: 194.08891244g/mol
• Monoisotopic Mass: 194.08891244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.4Ų

Additional information on 1-(2-ethoxyethyl)-3-(2-fluoroethyl)thiourea

Introduction to 1-(2-ethoxyethyl)-3-(2-fluoroethyl)thiourea (CAS No. 1881659-80-8)

1-(2-ethoxyethyl)-3-(2-fluoroethyl)thiourea, with the CAS number 1881659-80-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its thiourea moiety, which is a functional group known for its ability to form strong hydrogen bonds and coordinate with metal ions, making it valuable in the design of novel pharmaceuticals and functional materials.

The molecular formula of 1-(2-ethoxyethyl)-3-(2-fluoroethyl)thiourea is C₇H₁₃FN₂S, and its molecular weight is approximately 174.25 g/mol. The presence of the ethoxy and fluoroethyl substituents imparts specific chemical properties that enhance its reactivity and solubility in various solvents. These properties make it an attractive candidate for a wide range of applications, from drug discovery to the development of advanced materials.

In the realm of medicinal chemistry, 1-(2-ethoxyethyl)-3-(2-fluoroethyl)thiourea has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The thiourea moiety was found to play a crucial role in binding to the active site of the enzyme, thereby modulating its activity.

Beyond its medicinal applications, 1-(2-ethoxyethyl)-3-(2-fluoroethyl)thiourea has also been investigated for its use in materials science. Its ability to form strong hydrogen bonds and coordinate with metal ions makes it an excellent candidate for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and separation processes. A recent study published in the Journal of Materials Chemistry A demonstrated that MOFs derived from this compound exhibited high surface areas and excellent stability under various conditions, making them suitable for industrial applications.

The synthesis of 1-(2-ethoxyethyl)-3-(2-fluoroethyl)thiourea can be achieved through several well-established methods. One common approach involves the reaction of 2-ethoxyethyl isothiocyanate with 2-fluoroethanamine hydrochloride in the presence of a base such as triethylamine. This method yields high purity products with good yields, making it suitable for large-scale production. The ease of synthesis and availability of starting materials further enhance the appeal of this compound for both academic research and industrial applications.

In terms of safety and handling, 1-(2-ethoxyethyl)-3-(2-fluoroethyl)thiourea should be handled with care, following standard laboratory safety protocols. It is important to note that while this compound is not classified as a hazardous material, proper personal protective equipment (PPE) should be worn during handling to minimize any potential risks. Additionally, storage conditions should be carefully controlled to maintain the stability and integrity of the compound.

The future prospects for 1-(2-ethoxyethyl)-3-(2-fluoroethyl)thiourea are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, efforts are underway to develop more efficient synthetic routes to produce this compound on a larger scale, which could significantly reduce production costs and make it more accessible for widespread use. Furthermore, interdisciplinary collaborations between chemists, biologists, and materials scientists are driving innovation and expanding the horizons for this versatile compound.

In conclusion, 1-(2-ethoxyethyl)-3-(2-fluoroethyl)thiourea (CAS No. 1881659-80-8) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to emerge, the importance of this compound in advancing scientific knowledge and technological innovation is likely to grow even further.